Cas no 42711-80-8 (3-methoxy-adamantan-carboxylic acid)

• Product Name: 3-methoxy-adamantan-carboxylic acid
• CAS No: 42711-80-8
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 2101978
• PubChem ID: 21201167
• Update Time: 2025-04-21

3-methoxy-adamantan-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-adamantan-carboxylic acid
• 3-methoxyadamantane-1-carboxylic acid
• SCHEMBL7748923
• 42711-80-8

• Inchi： 1S/C12H18O3/c1-15-12-5-8-2-9(6-12)4-11(3-8,7-12)10(13)14/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： LIBKGLXSYYLLBX-UHFFFAOYSA-N
• SMILES： O(C)C12CC3CC(C1)CC(C(=O)O)(C3)C2

Computed Properties

• Exact Mass: 210.125594432Da
• Monoisotopic Mass: 210.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų